Cas no 5137-23-5 (1-Pentanamine, N-pentyl-, sulfate)
5137-23-5 structure
Product Name:1-Pentanamine, N-pentyl-, sulfate
CAS No:5137-23-5
MF:C10H25NO4S
MW:255.374802350998
CID:362391
PubChem ID:71366163
Update Time:2025-04-19
1-Pentanamine, N-pentyl-, sulfate Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanamine, N-pentyl-, sulfate
- N-pentylpentan-1-amine,sulfuric acid
- Sulfuric acid--N-pentylpentan-1-amine (1/1)
- 5137-23-5
- DTXSID90789534
- SCHEMBL8656705
-
- Inchi: 1S/C10H23N.H2O4S/c1-3-5-7-9-11-10-8-6-4-2;1-5(2,3)4/h11H,3-10H2,1-2H3;(H2,1,2,3,4)
- InChI Key: UYOZJBDIXIOJFQ-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.N(CCCCC)CCCCC
Computed Properties
- Exact Mass: 255.15055
- Monoisotopic Mass: 255.15042945g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 135
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95Ų
Experimental Properties
- PSA: 86.63
1-Pentanamine, N-pentyl-, sulfate Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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